1-(3,5-Dimethoxyphenyl)-3-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea
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Description
1-(3,5-Dimethoxyphenyl)-3-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)urea is a useful research compound. Its molecular formula is C18H21N3O5S and its molecular weight is 391.44. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
1,3,5-Triazinyl urea derivatives, closely related to the queried compound, have been studied for their efficacy as corrosion inhibitors for mild steel in hydrochloric acid solutions. These derivatives, including compounds like 1-(4-cyclohexyl amino)-6-(3,4-dimethoxy phenyl ethyl amino)-1,3,5-triazin-2-yl)-3-p-tolyurea, have shown significant inhibition properties, suggesting potential application of similar compounds in corrosion protection (Mistry, Patel, Patel, & Jauhari, 2011).
Anticancer Activity
Diaryl ureas, akin to the queried compound, have been explored for their antiproliferative effects on various cancer cell lines. Research into compounds like 1-(4-chlorophenyl)-3-{4-{[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methoxy}phenyl}urea has revealed potent inhibitory activity against cancer cells, indicating the potential of similar urea derivatives in cancer treatment (Feng et al., 2020).
DNA-Topoisomerase Inhibition
Research on N-3,3-diphenylpropyl-N-(p-X-benzyl)-N'-phenylureas and thioureas, which share structural similarities with the target compound, has shown that these substances have significant antiproliferative action and can inhibit DNA topoisomerases I and II-alpha, an important target in cancer therapeutics (Esteves-Souza et al., 2006).
Microbial Degradation of Herbicides
Substituted urea herbicides, similar to the compound , have been studied for their phytotoxicity and microbial degradation. These studies help in understanding the environmental impact and degradation pathways of such compounds (Murray, Rieck, & Lynd, 1969).
Supramolecular Gelators
Research into quinoline urea derivatives has explored their ability to form gels when mixed with silver compounds. This suggests potential applications in materials science, especially in designing novel gel materials for various industrial applications (Braga et al., 2013).
Kinase Inhibition in Cancer Therapy
N-aryl-N'-pyrazinylurea compounds, structurally related to the queried compound, have been studied for their inhibition of checkpoint kinase 1 (Chk1) in cancer cells, providing a potential pathway for cancer treatment (Li et al., 2006).
Properties
IUPAC Name |
1-(3,5-dimethoxyphenyl)-3-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O5S/c1-25-16-10-14(11-17(12-16)26-2)20-18(22)19-13-5-3-6-15(9-13)21-7-4-8-27(21,23)24/h3,5-6,9-12H,4,7-8H2,1-2H3,(H2,19,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SENZVBCUKQUGRC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)NC2=CC(=CC=C2)N3CCCS3(=O)=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.